Cas no 2990-02-5 ((2,4-dimethylphenyl)urea)

• Product Name: (2,4-dimethylphenyl)urea
• CAS No: 2990-02-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD00025409
• CID: 84557
• PubChem ID: 853638
• Update Time: 2025-10-29

(2,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)urea
• 2,4-Dimethylphenylurea
• 1-(2,4-XYLYL)UREA
• 2,4-DIAMINOPHENOL DIHYDROCHLORIDE
• 2,4-xylylurea
• N-<2,4-Dimethyl-phenyl>-harnstoff
• 2,4-Dimethylphenylcarbamide
• N-(2,4-Xylyl)urea
• (2,4-dimethylphenyl)urea
• N-(2,4-dimethylphenyl)urea
• ?2,4-DIMETHYLPHENYLUREA
• FS-1542
• (2, 4-dimethylphenyl)urea
• 2,4 -xylylurea
• AKOS000117497
• FT-0634590
• CAA99002
• MFCD00025409
• Z56754685
• EN300-10145
• GKEHHLJOYZDXMI-UHFFFAOYSA-N
• 2990-02-5
• DTXSID00357460
• SCHEMBL5527378
• 2,4-dimethylphenyl urea
• STL141101
• DB-019998

• MDL： MFCD00025409
• Inchi： 1S/C9H12N2O/c1-6-3-4-8(7(2)5-6)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12)
• InChI Key： GKEHHLJOYZDXMI-UHFFFAOYSA-N
• SMILES： O=C(N)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 164.09500
• Monoisotopic Mass: 164.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not available
• Density: 1.154
• Melting Point: 207-209 ºC
• Boiling Point: 264 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.606
• PSA: 55.12000
• LogP: 2.56730
• Solubility: Not available

(2,4-dimethylphenyl)urea Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on (2,4-dimethylphenyl)urea

Introduction to (2,4-Dimethylphenyl)Urea (CAS No. 2990-02-5)

(2,4-Dimethylphenyl)Urea, also known by its CAS number CAS No. 2990-02-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of urea, a well-known organic compound with the formula NH₂CONH₂. The (2,4-dimethylphenyl) group attached to the urea molecule introduces unique properties that make it valuable in different fields.

The molecular formula of (2,4-Dimethylphenyl)Urea is C₈H₁₀N₂O, and its molecular weight is approximately 158.18 g/mol. It exists as a crystalline solid with a melting point around 130°C. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as ethanol and dichloromethane. These physical properties make it suitable for various synthetic and analytical applications.

One of the key areas where (2,4-Dimethylphenyl)Urea has found application is in the pharmaceutical industry. Recent studies have explored its potential as a building block for synthesizing bioactive molecules. For instance, researchers have investigated its role in the development of anti-inflammatory agents and antioxidants. The presence of the dimethylphenyl group allows for enhanced stability and bioavailability in certain drug delivery systems.

In addition to pharmaceutical applications, (2,4-Dimethylphenyl)Urea has been utilized in the field of materials science. It serves as a precursor for synthesizing advanced polymers and coatings with improved thermal and mechanical properties. Recent advancements in polymer chemistry have highlighted its ability to form cross-linked networks that exhibit excellent resistance to environmental factors such as UV radiation and moisture.

The synthesis of (2,4-Dimethylphenyl)Urea typically involves a condensation reaction between urea and 2,4-dimethylbenzaldehyde in the presence of an acid catalyst. This reaction is well-documented in organic chemistry literature and can be optimized to achieve high yields. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency.

From an environmental standpoint, (2,4-Dimethylphenyl)Urea has been studied for its potential as a biodegradable additive in agricultural plastics. Recent research indicates that it can accelerate the degradation process of synthetic polymers under controlled conditions, offering a sustainable solution to plastic waste management.

In conclusion, (2,4-Dimethylphenyl)Urea (CAS No. 2990-02-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and compatibility with various synthetic processes make it an essential component in modern material science and pharmaceutical research. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific and industrial domains is expected to grow further.